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Get Quote

Introduction
The resazurin assay is a robust, sensitive, and versatile method widely employed in high-

throughput screening (HTS) for the assessment of cell viability and cytotoxicity.[1][2][3][4] This

fluorometric assay utilizes the redox indicator resazurin, a blue and non-fluorescent dye, which

is reduced by metabolically active cells to the highly fluorescent pink compound, resorufin.[5][6]

[7][8][9] The intensity of the fluorescent signal is directly proportional to the number of viable

cells, making it a reliable indicator of cellular health.[5][7] Its simplicity, low cost, and

compatibility with automation make it an ideal tool for large-scale screening of compound

libraries in drug discovery and toxicology studies.[10][11][12]

Key Features of the Resazurin Assay:

Sensitive: Capable of detecting as few as 40-80 cells, depending on the cell type.[5]

Simple and Rapid: Involves a straightforward "add-incubate-read" protocol without the need

for cell lysis or washing steps.[5]

Non-toxic: The assay is non-destructive, allowing for kinetic monitoring of cell health over

time.[5][6]
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Versatile: Applicable to a wide range of cell types, including mammalian cells, bacteria, fungi,

and protozoa.[5][10]

Cost-Effective: Resazurin is an inexpensive reagent, making it suitable for large-scale

screening campaigns.[10]

Mechanism of Action
The principle of the resazurin assay is based on the metabolic activity of viable cells.

Intracellularly, enzymes such as diaphorases and other reductases utilize NADH or NADPH to

reduce the non-fluorescent resazurin to the fluorescent resorufin.[2][6][8] This conversion is an

irreversible reaction.[6][9] In some instances, resorufin can be further reduced to the colorless

and non-fluorescent hydroresorufin; however, the primary measurement is the accumulation of

fluorescent resorufin.[6][9]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.creative-bioarray.com/support/resazurin-cell-viability-assay.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC3862424/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3862424/
https://m.youtube.com/watch?v=elNk3hq8UIc
https://pmc.ncbi.nlm.nih.gov/articles/PMC5765551/
https://en.wikipedia.org/wiki/Resazurin
https://pmc.ncbi.nlm.nih.gov/articles/PMC5765551/
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Resazurin/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5765551/
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Resazurin/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400687?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Resazurin
(Blue, Non-fluorescent)

Resorufin
(Pink, Highly Fluorescent)

Irreversible Reduction Hydroresorufin
(Colorless, Non-fluorescent)

Reversible ReductionMetabolically Active Cell
(Reductase Enzymes, NADH/NADPH)

Plate Preparation

Assay

Data Analysis

Seed Cells in Microplate

Add Test Compounds

Incubate Cells (e.g., 24-72h)

Add Resazurin Solution

Incubate (1-6h)

Read Fluorescence

Subtract Background

Calculate % Viability

Determine IC50

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400687?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Parameters

Assay Performance

Assay Optimization

Cell Seeding Density Incubation Time Resazurin Concentration

Linearity Sensitivity Reproducibility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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